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Compound of Interest

Compound Name:
2-Methoxybenzimidamide

hydrochloride

CAS No.: 57075-83-9

Cat. No.: B3416069

Get Quote

Executive Summary & Hazard Profile
2-Methoxybenzimidamide hydrochloride (CAS: 90562-42-2 / Generic Benzamidine

derivatives) is a synthetic intermediate frequently used in medicinal chemistry.[1][2][3] While

often handled casually as a stable solid, its disposal requires strict adherence to protocols to

prevent environmental contamination and ensuring regulatory compliance (RCRA/REACH).[2]

Operational Reality: The primary oversight in labs is treating this compound as "general trash"

due to its stability.[2] This is a violation. As a hydrochloride salt, thermal decomposition during

improper incineration releases hydrogen chloride (HCl) gas.[2] Therefore, it must be directed to

waste streams capable of scrubbing acid gases.[2]

GHS Hazard Classification Table
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Hazard Class Category Hazard Statement Signal Word

Skin Irritation Cat.[1][2][3][4] 2
H315: Causes skin

irritation
Warning

Eye Irritation Cat.[1][2][3][4][5] 2A
H319: Causes serious

eye irritation
Warning

STOT-SE Cat.[1][2][3][4] 3
H335: May cause

respiratory irritation
Warning

Pre-Disposal Assessment & Segregation
Before disposal, you must categorize the state of the chemical. The disposal pathway diverges

significantly between the pure solid and solution-phase material.[1][2]

The "Why" Behind Segregation[1]
Avoidance of Toxic Gas: We segregate this from strong oxidizers (e.g., nitric acid) because

benzamidines contain nitrogen; uncontrolled oxidation can release nitrogen oxides (NOx).[2]

Scrubber Requirements: We label it clearly as a "Chlorinated/Halogenated" candidate

(depending on facility rules) or "Organic Solid with Halogens" so the disposal facility knows

to use an incinerator with an alkaline scrubber to neutralize the HCl by-product.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired shelf stock or excess dry powder.[2]

Primary Containment: Transfer the solid into a screw-cap high-density polyethylene (HDPE)

or glass container. Do not use open beakers or parafilm-covered vessels for waste storage.

[1][2]

Labeling: Apply a hazardous waste label.

Constituents: Write "2-Methoxybenzimidamide hydrochloride".[1][2]
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Hazard Checkbox: Mark "Toxic" and "Irritant".[2]

Note: Add "Contains Halogens (Cl)" to aid the disposal vendor.

Secondary Containment: Place the sealed container into your lab's solid waste accumulation

bin (Satellite Accumulation Area).

Disposal: Request EHS pickup. The material will be lab-packed and sent for High-

Temperature Incineration with gas scrubbing.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Use this for HPLC waste or reaction by-products containing the compound.[1][2][3]

Solvent Compatibility Check:

Scenario 1 (Organic Solvents): If dissolved in methanol, DMSO, or DCM, pour into the

Halogenated Organic Solvent waste stream.[1][2] (Even if the solvent is non-halogenated,

the presence of the HCl salt often defaults the mixture to the halogenated stream in many

facilities to ensure proper incineration).[2]

Scenario 2 (Aqueous Solutions): If dissolved in water/buffer:

Adjust pH to neutral (pH 6-8) if your facility allows drain disposal of non-toxic salts (rare

for experimental drugs).[1][2]

Recommended: Collect in "Aqueous Chemical Waste" carboy.[2] Add a stabilizer if the

solution is acidic to prevent container degradation.[2]

Precipitation (Optional Volume Reduction):

If you have a large volume of dilute aqueous waste, you may basify the solution (using

NaOH) to deprotonate the amidine, likely causing the free base to precipitate.[1][2]

Filter the solid (dispose via Protocol A) and treat the filtrate as aqueous waste.[2] Note:

Only perform this if you have a validated protocol.
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Visual Workflow: Decision Logic
The following diagram illustrates the critical decision points for segregating this waste stream to

ensure safety and compliance.
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Caption: Decision matrix for segregating 2-Methoxybenzimidamide HCl waste based on

physical state and solvent carrier.

Regulatory Compliance (RCRA/EPA Context)
In the United States, this compound is not specifically listed on the RCRA P-list (acutely

hazardous) or U-list (toxic).[1][2] However, the generator is responsible for determining if the

waste exhibits hazardous characteristics.[2]

Characteristic of Toxicity: If the waste stream contains heavy metals or other regulated

solvents alongside this compound.[2]

Characteristic of Corrosivity (D002): Since this is a hydrochloride salt, aqueous solutions

may be acidic (pH < 2).[2] If so, it is a D002 Hazardous Waste.[1]

Best Practice: Treat as Non-Regulated Chemical Waste (if pH > 2) or Hazardous Waste (if

mixed with solvents), but always dispose of via a licensed chemical waste contractor.[2]

Never flush down the drain without explicit EHS approval.[2]

Emergency Procedures: Spills
If a spill occurs during the disposal process:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[2] If powder is fine/dusty, use an

N95 or P100 respirator to prevent inhalation (H335).[2]

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a waste

bag.[1]

Liquid: Absorb with vermiculite or standard spill pads.[2]

Decontamination: Wipe the surface with a mild soap solution followed by water.[2] Place all

cleanup materials into the solid waste container (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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